Cas no 1340145-99-4 (2-propyloxane-4-sulfonyl chloride)

2-Propyloxane-4-sulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as a reactive intermediate in organic synthesis. Its key advantage lies in its ability to act as a sulfonylation agent, facilitating the introduction of the sulfonyl functional group into target molecules with high efficiency. The compound’s oxane ring structure contributes to its stability while maintaining reactivity under controlled conditions. It is particularly valuable in pharmaceutical and agrochemical research for constructing sulfonamide linkages. The presence of the propyl substituent enhances solubility in organic solvents, improving handling and reaction compatibility. Proper storage under anhydrous conditions is recommended to preserve its reactivity.

2-propyloxane-4-sulfonyl chloride structure

1340145-99-4 structure

Product Name:2-propyloxane-4-sulfonyl chloride

CAS No:1340145-99-4

MF:C₈H₁₅ClO₃S

MW:226.720900774002

MDL:MFCD19653740

CID:5243634

PubChem ID:64137035

Update Time:2026-03-08

2-propyloxane-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-propyloxane-4-sulfonyl chloride
- 2-propyloxane-4-sulfonylchloride
- 2H-Pyran-4-sulfonyl chloride, tetrahydro-2-propyl-
- MDL： MFCD19653740
- Inchi： 1S/C8H15ClO3S/c1-2-3-7-6-8(4-5-12-7)13(9,10)11/h7-8H,2-6H2,1H3
- InChI Key： WTBYSCKWNAXNBO-UHFFFAOYSA-N
- SMILES： ClS(C1CCOC(CCC)C1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 245
XLogP3: 2.1
Topological Polar Surface Area: 51.8

2-propyloxane-4-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01065894-1g	2-Propyloxane-4-sulfonyl chloride	1340145-99-4	95%	1g	￥4991.0	2023-04-03
Enamine	EN300-275803-1g	2-propyloxane-4-sulfonyl chloride	1340145-99-4		1g	$914.0	2023-09-10
Enamine	EN300-275803-5g	2-propyloxane-4-sulfonyl chloride	1340145-99-4		5g	$2650.0	2023-09-10
Enamine	EN300-275803-10g	2-propyloxane-4-sulfonyl chloride	1340145-99-4		10g	$3929.0	2023-09-10
Ambeed	A1086346-1g	2-Propyloxane-4-sulfonyl chloride	1340145-99-4	95%	1g	$727.0	2024-04-24
Enamine	EN300-275803-0.05g	2-propyloxane-4-sulfonyl chloride	1340145-99-4		0.05g	$768.0	2023-09-10
Enamine	EN300-275803-0.1g	2-propyloxane-4-sulfonyl chloride	1340145-99-4		0.1g	$804.0	2023-09-10
Enamine	EN300-275803-0.25g	2-propyloxane-4-sulfonyl chloride	1340145-99-4		0.25g	$840.0	2023-09-10
Enamine	EN300-275803-0.5g	2-propyloxane-4-sulfonyl chloride	1340145-99-4		0.5g	$877.0	2023-09-10
Enamine	EN300-275803-1.0g	2-propyloxane-4-sulfonyl chloride	1340145-99-4		1g	$0.0	2023-06-07

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Additional information on 2-propyloxane-4-sulfonyl chloride

Research Brief on 2-Propyloxane-4-sulfonyl Chloride (CAS: 1340145-99-4): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-Propyloxane-4-sulfonyl chloride (CAS: 1340145-99-4) is a specialized sulfonyl chloride derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of sulfonamide-based compounds, which are widely recognized for their pharmacological properties, including antimicrobial, antiviral, and anticancer activities. This research brief synthesizes the latest findings on this compound, highlighting its synthetic applications, mechanistic insights, and emerging therapeutic potentials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-propyloxane-4-sulfonyl chloride as a key intermediate in the synthesis of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms. The study revealed that derivatives synthesized from this compound exhibited nanomolar inhibitory activity against CA-IX, a hypoxia-inducible enzyme implicated in tumor progression. Structural analysis via X-ray crystallography further elucidated the binding interactions, providing a foundation for the rational design of next-generation anticancer agents.

In parallel, advancements in synthetic methodologies have expanded the accessibility of 2-propyloxane-4-sulfonyl chloride. A recent Organic Letters report (2024) detailed a scalable, one-pot synthesis route employing eco-friendly catalysts, achieving a 92% yield with minimal byproducts. This innovation addresses previous challenges in large-scale production, paving the way for broader industrial adoption. Additionally, the compound's compatibility with click chemistry protocols has enabled its use in bioconjugation strategies, as evidenced by its application in labeling biomolecules for targeted drug delivery systems.

Emerging applications extend to infectious disease research. A preprint on bioRxiv (2024) identified 2-propyloxane-4-sulfonyl chloride-derived sulfonamides as potent inhibitors of SARS-CoV-2 main protease (M^pro), with in vitro IC₅₀ values below 1 μM. Molecular dynamics simulations suggested that the sulfonyl moiety enhances binding stability by forming hydrogen bonds with catalytic dyad residues. These findings position the compound as a promising scaffold for antiviral drug development.

Despite these advances, challenges persist in optimizing the pharmacokinetic properties of 2-propyloxane-4-sulfonyl chloride derivatives. A 2024 review in Chemical Biology & Drug Design emphasized the need for structural modifications to improve metabolic stability and reduce off-target effects. Ongoing research focuses on prodrug strategies and nanoparticle formulations to enhance bioavailability, as demonstrated in recent in vivo studies targeting solid tumors.

In conclusion, 2-propyloxane-4-sulfonyl chloride (1340145-99-4) represents a multifaceted tool in modern drug discovery, with demonstrated efficacy across therapeutic areas. Future directions include leveraging computational modeling for derivative optimization and exploring its role in covalent inhibitor design. Collaborative efforts between synthetic chemists and biologists will be critical to unlocking its full potential.